Cas no 1805139-79-0 (Methyl 4-cyano-5-(difluoromethyl)nicotinate)
1805139-79-0 structure
Product Name:Methyl 4-cyano-5-(difluoromethyl)nicotinate
CAS No:1805139-79-0
MF:C9H6F2N2O2
MW:212.152948856354
CID:4802741
Update Time:2025-08-03
Methyl 4-cyano-5-(difluoromethyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-cyano-5-(difluoromethyl)nicotinate
-
- Inchi： 1S/C9H6F2N2O2/c1-15-9(14)7-4-13-3-6(8(10)11)5(7)2-12/h3-4,8H,1H3
- InChI Key： QGHZDHMCMNSNGQ-UHFFFAOYSA-N
- SMILES： FC(C1C=NC=C(C(=O)OC)C=1C#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 287
- XLogP3: 1
- Topological Polar Surface Area: 63
Methyl 4-cyano-5-(difluoromethyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009211-250mg |
Methyl 4-cyano-5-(difluoromethyl)nicotinate |
1805139-79-0 | 95% | 250mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A029009211-1g |
Methyl 4-cyano-5-(difluoromethyl)nicotinate |
1805139-79-0 | 95% | 1g |
$2,750.25 | 2022-04-01 |
Methyl 4-cyano-5-(difluoromethyl)nicotinate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
1805139-79-0 (Methyl 4-cyano-5-(difluoromethyl)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
